Cas no 21277-93-0 (3(2H)-Isothiazolone, 2-(1-methylethyl)-)

• Product Name: 3(2H)-Isothiazolone, 2-(1-methylethyl)-
• CAS No: 21277-93-0
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 1400193
• PubChem ID: 10057606
• Update Time: 2025-04-20

3(2H)-Isothiazolone, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-(1-methylethyl)-
• SCHEMBL7092454
• 2-Isopropylisothiazol-3(2H)-one
• 21277-93-0

• Inchi： 1S/C6H9NOS/c1-5(2)7-6(8)3-4-9-7/h3-5H,1-2H3
• InChI Key： NCFYEUINUSWAMO-UHFFFAOYSA-N
• SMILES： S1C=CC(N1C(C)C)=O

Computed Properties

• Exact Mass: 143.04057
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31